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Compound of Interest

Compound Name: Ivabradine impurity 7-d6

Cat. No.: B12414193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical structure of
Ivabradine Impurity 7-d6, a deuterated analog of a known Ivabradine impurity. The presence
and characterization of impurities are critical aspects of drug development and quality control.
This document clarifies the structure of lvabradine Impurity 7-d6 based on available data,
addresses conflicting information, and provides a logical structural determination.

Executive Summary

Ivabradine Impurity 7 is identified by multiple chemical suppliers as (R)-1-(3,4-
dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine. The "-d6" designation
indicates the presence of six deuterium atoms. Based on common synthetic labeling practices,
the most probable locations for these deuterium atoms are the two methoxy groups. Therefore,
the chemical structure of Ivabradine Impurity 7-d6 is (R)-1-(3,4-
di(trideuteriomethoxy)bicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-methylmethanamine. It is crucial to
note the existence of conflicting data from at least one supplier, which identifies Ivabradine
Impurity 7-d6 with a different, dimeric structure. This guide will address this discrepancy.

Structural Elucidation of lvabradine Impurity 7

The foundational step in defining the deuterated impurity is a clear understanding of the non-
deuterated parent compound.
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Chemical Identity of lvabradine Impurity 7

Multiple sources consistently identify lvabradine Impurity 7 with the following chemical structure
and nomenclature:

o Chemical Name: (R)-1-(3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-
methylmethanamine hydrochloride[1][2]

e CAS Number: 1204612-29-2[1][2]
e Molecular Formula: C12H17NO:z - HCI
e Molecular Weight: 243.73 g/mol (for the hydrochloride salt)

This impurity is a key synthetic intermediate or a process-related impurity in the manufacturing
of lvabradine.

Determination of the Deuteration Pattern in Ivabradine
Impurity 7-d6

The suffix "-d6" signifies that six hydrogen atoms in the molecule have been replaced by
deuterium atoms. In the structure of lvabradine Impurity 7, the most chemically plausible and
common positions for such labeling are the two methoxy groups (-OCHs). Each methyl group
contains three hydrogen atoms, totaling six across both groups.

Therefore, the chemical structure of lvabradine Impurity 7-d6 is proposed as:

o Chemical Name: (R)-1-(3,4-di(trideuteriomethoxy)bicyclo[4.2.0]octa-1,3,5-trien-7-yl)-N-
methylmethanamine

e Molecular Formula: C12H11DsNO:2
e Molecular Weight: Approximately 239.34 g/mol (for the free base)

The following diagram, generated using the DOT language, illustrates this proposed structure.
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Ivabradine Impurity 7 Nomenclature Discrepancy
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Hypothetical Synthesis Workflow for Ivabradine Impurity 7-d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.pharmaffiliates.com/en/parentapi/ivabradine-hydrochloride-impurities
https://www.pharmaffiliates.com/en/parentapi/ivabradine-impurities
https://www.benchchem.com/product/b12414193#what-is-the-chemical-structure-of-ivabradine-impurity-7-d6
https://www.benchchem.com/product/b12414193#what-is-the-chemical-structure-of-ivabradine-impurity-7-d6
https://www.benchchem.com/product/b12414193#what-is-the-chemical-structure-of-ivabradine-impurity-7-d6
https://www.benchchem.com/product/b12414193#what-is-the-chemical-structure-of-ivabradine-impurity-7-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12414193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

